2-{4-[(4-methoxy-1-naphthyl)methyl]-1-piperazinyl}ethanol hydrochloride

• IUPAC Name: 2-[4-[(4-methoxynaphthalen-1-yl)methyl]piperazin-1-yl]ethanol;hydrochloride
• InChI: InChI=1S/C18H24N2O2.ClH/c1-22-18-7-6-15(16-4-2-3-5-17(16)18)14-20-10-8-19(9-11-20)12-13-21;/h2-7,21H,8-14H2,1H3;1H
• InChI Key: NFGASUPISXDDNW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C2=CC=CC=C21)CN3CCN(CC3)CCO.Cl
• Molecular Formula: C18H25ClN2O2
• Molecular Weight: 336.9 g/mol

Description

2-{4-[(4-methoxy-1-naphthyl)methyl]-1-piperazinyl}ethanol hydrochloride is a chemical compound that belongs to the class of piperazine derivatives. It is commonly used in scientific research for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-{4-[(4-methoxy-1-naphthyl)methyl]-1-piperazinyl}ethanol hydrochloride involves its interaction with various neurotransmitter receptors in the brain. It has been shown to act as an agonist for dopamine and serotonin receptors, which are involved in the regulation of mood, behavior, and cognition.
Biochemical and Physiological Effects:
2-{4-[(4-methoxy-1-naphthyl)methyl]-1-piperazinyl}ethanol hydrochloride has various biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which can lead to an improvement in mood and cognitive function. It has also been shown to have anxiolytic and antipsychotic effects, making it a potential treatment for anxiety and schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{4-[(4-methoxy-1-naphthyl)methyl]-1-piperazinyl}ethanol hydrochloride in lab experiments is its selectivity for dopamine and serotonin receptors. This makes it a useful tool for studying the function of these receptors. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 2-{4-[(4-methoxy-1-naphthyl)methyl]-1-piperazinyl}ethanol hydrochloride in scientific research. One direction is the development of new drugs based on this compound for the treatment of neurological disorders such as depression, anxiety, and schizophrenia. Another direction is the study of the long-term effects of this compound on the brain and body. Finally, the use of this compound in combination with other drugs for the treatment of neurological disorders is an area of future research.

Synthesis Methods

The synthesis of 2-{4-[(4-methoxy-1-naphthyl)methyl]-1-piperazinyl}ethanol hydrochloride involves the reaction between 4-methoxy-1-naphthaldehyde and 1-(2-hydroxyethyl)-4-piperazine. The reaction is carried out in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

2-{4-[(4-methoxy-1-naphthyl)methyl]-1-piperazinyl}ethanol hydrochloride is widely used in scientific research for its various biochemical and physiological effects. It has been used as a tool for studying the function of neurotransmitter receptors such as dopamine and serotonin receptors. It has also been used in the development of new drugs for the treatment of various neurological disorders such as depression, anxiety, and schizophrenia.